![molecular formula N3- B081097 Azide ion CAS No. 14343-69-2](/img/structure/B81097.png)
Azide ion
Overview
Description
Azide is a linear, polyatomic anion with the formula N₃⁻. It is the conjugate base of hydrazoic acid (HN₃). Azides are known for their high reactivity and are used in various applications, including as propellants in airbags and as intermediates in organic synthesis .
Scientific Research Applications
Azides have a wide range of applications in scientific research:
Preparation Methods
Azides can be synthesized through several methods:
Synthetic Routes and Reaction Conditions: One common method involves the reaction of nitrous oxide (N₂O) with sodium amide (NaNH₂) in liquid ammonia, producing sodium azide (NaN₃).
Industrial Production Methods: Industrially, sodium azide is produced by the reaction of nitrous oxide with sodium amide in liquid ammonia.
Chemical Reactions Analysis
Azides undergo various types of chemical reactions:
Substitution Reactions: Azides are excellent nucleophiles and can participate in nucleophilic substitution reactions, particularly with alkyl halides in polar aprotic solvents like acetonitrile or dimethyl sulfoxide.
Reduction Reactions: Azides can be reduced to amines using reducing agents such as lithium aluminum hydride or catalytic hydrogenation.
Rearrangement Reactions: Acyl azides can undergo the Curtius rearrangement to form isocyanates, which can further react to form amines.
Common Reagents and Conditions: Typical reagents include sodium azide, alkyl halides, and reducing agents like lithium aluminum hydride.
Major Products: The major products of these reactions include alkyl azides, primary amines, and isocyanates.
Mechanism of Action
The mechanism of action of azides involves their high reactivity and ability to form strong bonds with other molecules:
Comparison with Similar Compounds
Azides can be compared with other nitrogen-containing compounds:
properties
CAS RN |
14343-69-2 |
---|---|
Molecular Formula |
N3- |
Molecular Weight |
42.021 g/mol |
IUPAC Name |
azide |
InChI |
InChI=1S/N3/c1-3-2/q-1 |
InChI Key |
IVRMZWNICZWHMI-UHFFFAOYSA-N |
SMILES |
[N-]=[N+]=[N-] |
Canonical SMILES |
[N-]=[N+]=[N-] |
Other CAS RN |
14343-69-2 |
synonyms |
Azide |
Origin of Product |
United States |
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Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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